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Compound of Interest

Compound Name: 4-bromo-1H-indole-3-amine

Cat. No.: B13168031

Get Quote

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of

numerous natural products, pharmaceuticals, and biologically active compounds.[1][2] Its

unique electronic properties and versatile reactivity have established it as a "privileged

structure" in drug discovery.[1][3] The title compound, 4-bromo-1H-indole-3-amine, is a

functionalized indole derivative with significant potential. The introduction of a bromine atom at

the 4-position and an amine group at the 3-position creates a molecule with distinct steric and

electronic features, offering multiple vectors for synthetic modification and diverse biological

interactions.[4]

While specific experimental data for 4-bromo-1H-indole-3-amine is not extensively

documented in publicly available literature, its structural motifs suggest potential applications in

oncology, infectious diseases, and neurodegenerative disorders, areas where indole

derivatives have shown considerable promise.[1][5][6]

This technical guide provides a comprehensive framework for the characterization of 4-bromo-
1H-indole-3-amine. It is designed for researchers and drug development professionals who

require a thorough understanding of its physicochemical properties to advance their scientific

objectives. The guide outlines established, field-proven experimental protocols for determining
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these critical parameters, explaining the causality behind each methodological choice to ensure

scientific rigor and reproducibility.

Molecular and Structural Properties
A foundational understanding of a molecule begins with its basic structural and molecular

characteristics. These properties are the basis for all subsequent physicochemical and

spectroscopic analysis.

Molecular Formula: C₈H₇BrN₂

Molecular Weight: 211.06 g/mol

IUPAC Name: 4-bromo-1H-indol-3-amine

CAS Number: 1519188-36-3

1. Add excess compound to
 a known volume of buffer (pH 7.4)

2. Agitate at constant temperature
(e.g., 24-72 hours) to reach equilibrium

Equilibration

3. Separate solid from solution
(Centrifuge & Filter with PTFE filter)

Phase Separation

4. Quantify compound concentration
in the filtrate using HPLC

Analysis

5. Compare to a standard curve
to determine solubility (mg/mL or µM)

Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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